Cas no 1267773-22-7 (1-(2,4-dimethoxyphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2,4-dimethoxyphenyl)cyclopropane-1-carbaldehyde
• CAS No: 1267773-22-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6316057
• PubChem ID: 82126409
• Update Time: 2025-05-24

1-(2,4-dimethoxyphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)cyclopropane-1-carbaldehyde
• 1267773-22-7
• EN300-1852435

• Inchi： 1S/C12H14O3/c1-14-9-3-4-10(11(7-9)15-2)12(8-13)5-6-12/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： ISZFFSMXICHQIF-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC(=CC=2OC)OC)CC1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(2,4-dimethoxyphenyl)cyclopropane-1-carbaldehyde

Comprehensive Guide to 1-(2,4-dimethoxyphenyl)cyclopropane-1-carbaldehyde (CAS No. 1267773-22-7): Properties, Applications, and Industry Insights

1-(2,4-dimethoxyphenyl)cyclopropane-1-carbaldehyde (CAS No. 1267773-22-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This cyclopropane-carbaldehyde derivative combines a dimethoxyphenyl moiety with a reactive aldehyde group, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, aligning with the growing demand for precision medicine.

The compound’s molecular formula C12H14O3 and molecular weight 206.24 g/mol reflect its moderate polarity, which enhances solubility in common organic solvents like DMSO and methanol. This property is critical for high-throughput screening (HTS) in drug development, a topic frequently searched in AI-driven drug discovery platforms. Recent studies highlight its role in constructing heterocyclic scaffolds, a hot topic in fragment-based drug design (FBDD) discussions on platforms like PubMed and ResearchGate.

From an industrial perspective, 1-(2,4-dimethoxyphenyl)cyclopropane-1-carbaldehyde is synthesized via Pd-catalyzed cross-coupling or cyclopropanation reactions, methods often queried in organic synthesis forums. Its aldehyde functionality allows for further derivatization, such as reductive amination or condensation reactions, making it valuable for creating libraries of bioactive compounds. This aligns with the trend toward combinatorial chemistry in pharmaceutical R&D, a frequent search term in AI-powered chemical databases like Reaxys.

Environmental and regulatory considerations are also relevant. The compound’s low ecotoxicity (as per preliminary assessments) and biodegradability potential make it a candidate for green chemistry applications, a trending topic in ESG (Environmental, Social, and Governance)-focused research. Analytical methods like HPLC-MS and NMR are typically employed for purity verification, addressing common user queries about quality control in fine chemicals.

In summary, 1-(2,4-dimethoxyphenyl)cyclopropane-1-carbaldehyde (CAS No. 1267773-22-7) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span drug discovery, material science, and sustainable synthesis, reflecting broader industry shifts toward AI-accelerated research and eco-friendly methodologies.